Exo-3-amino-9-boc-9-azabicyclo[3.3.1]nonane

• IUPAC Name: tert-butyl (1R,5S)-3-amino-9-azabicyclo[3.3.1]nonane-9-carboxylate
• InChI: InChI=1S/C13H24N2O2/c1-13(2,3)17-12(16)15-10-5-4-6-11(15)8-9(14)7-10/h9-11H,4-8,14H2,1-3H3/t9?,10-,11+
• InChI Key: WVEPNZWEHKIHOM-FGWVZKOKSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCCC1CC(C2)N
• Isomeric SMILES: CC(C)(C)OC(=O)N1[C@@H]2CCC[C@H]1CC(C2)N
• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol
• CAS No.: 1887167-87-4

Description

Exo-3-amino-9-boc-9-azabicyclo[3.3.1]nonane is a useful research compound. Its molecular formula is C13H24N2O2 and its molecular weight is 240.347. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Peptidomimetics

• Synthesis of Constrained Peptidomimetics : Azabicyclo alkane amino acids, including variants of exo-3-amino-9-boc-9-azabicyclo[3.3.1]nonane, have been synthesized as rigid dipeptide mimetics. These compounds serve as valuable tools in peptide-based drug discovery, particularly in the construction of diastereomers like 9-tert-butoxycarbonyl-2-oxo-3-(N-tert-butoxycarbonylamino)-1-azabicyclo[4.3.0]nonane (Mandal, Kaluarachchi, Ogrin, Bott, & McMurray, 2005).

Drug Discovery and Receptor Activity

• Activity in α7 Nicotinic Acetylcholine Receptor Assays : Certain derivatives of azabicyclic amines, related to this compound, have shown significant activity in α7 nicotinic acetylcholine receptor assays. This activity is part of research aimed at treating cognitive deficits in conditions like schizophrenia (Walker, Acker, Jacobsen, & Wishka, 2008).

Chemical Synthesis and Structure

• Asymmetric Synthesis of Amino Acids : The synthesis of diastereomeric amino acids using exo- and endo-norbornene amino acids as building blocks has been reported. These amino acids, which include variants of this compound, are characterized by their constrained structures and alpha,alpha-disubstitution (Caputo, Cattaneo, Clerici, Gelmi, & Pellegrino, 2006).

Analytical Chemistry

• High-Performance Liquid Chromatography (HPLC) Method Development : Research has been conducted to develop accurate HPLC methods for the separation of exo and endo isomers of related azabicyclo compounds. These methods are essential for the quantitative determination of these isomers in pharmaceutical preparations (Krishna, Babu, Rao, & Rao, 2009).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P280, P301, P301, P302, P305, P312, P338, P351, P352.

Mechanism of Action

Target of Action

Exo-3-amino-9-boc-9-azabicyclo[3.3.1]nonane is a key intermediate in the development of a variety of drugs for central nervous system diseases . .

Mode of Action

The exact mode of action of Exo-3-amino-9-boc-9-azabicyclo[33As a precursor in drug synthesis, it likely undergoes further chemical reactions to form the active compound that interacts with its targets .

Biochemical Pathways

The specific biochemical pathways affected by Exo-3-amino-9-boc-9-azabicyclo[33Given its role in the synthesis of drugs for central nervous system diseases, it may be involved in pathways related to neurotransmission or neuroprotection .

Result of Action

The molecular and cellular effects of Exo-3-amino-9-boc-9-azabicyclo[33As a precursor in drug synthesis, its effects would likely depend on the final active compound and its interaction with its targets .